Cas no 1448418-48-1 (2-amino-2-cycloheptylethan-1-ol)

• Product Name: 2-amino-2-cycloheptylethan-1-ol
• CAS No: 1448418-48-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6064022
• PubChem ID: 20323474
• Update Time: 2025-05-20

2-amino-2-cycloheptylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cycloheptaneethanol, β-amino-
• 2-Amino-2-cycloheptylethan-1-ol
• AKOS015254971
• 2-amino-2-cycloheptylethanol
• 1448418-48-1
• MDEHBAMASAXISQ-UHFFFAOYSA-N
• EN300-1852407
• SCHEMBL11651517
• CS-0354660
• 2-amino-2-cycloheptylethan-1-ol

• Inchi： 1S/C9H19NO/c10-9(7-11)8-5-3-1-2-4-6-8/h8-9,11H,1-7,10H2
• InChI Key： MDEHBAMASAXISQ-UHFFFAOYSA-N
• SMILES： C1(C(N)CO)CCCCCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3(Predicted)
• Boiling Point: 291.6±13.0 °C(Predicted)
• pka: 12.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-2-cycloheptylethan-1-ol

Professional Introduction to 2-amino-2-cycloheptylethan-1-ol (CAS No. 1448418-48-1)

2-amino-2-cycloheptylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1448418-48-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cycloheptyl group attached to an ethanol backbone with an amino substituent, exhibits unique structural and chemical properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The structural framework of 2-amino-2-cycloheptylethan-1-ol consists of a cycloheptane ring substituted at the 2-position with an amino group, while the 1-position is linked to a hydroxyl-bearing ethyl chain. This configuration imparts distinct physicochemical characteristics, including solubility, reactivity, and potential biological activity. The presence of both amino and hydroxyl functional groups suggests that this compound may participate in hydrogen bonding interactions, making it a promising scaffold for designing molecules with enhanced binding affinity to biological targets.

In recent years, there has been growing interest in heterocyclic compounds incorporating cycloalkyl moieties due to their reported pharmacological properties. The cycloheptyl group in 2-amino-2-cycloheptylethan-1-ol contributes to steric hindrance and lipophilicity, which can be leveraged to modulate drug-like properties such as metabolic stability and membrane permeability. These attributes are particularly relevant in the context of developing small-molecule inhibitors or modulators for therapeutic applications.

One of the most compelling aspects of 2-amino-2-cycloheptylethan-1-ol is its potential as a building block for more complex pharmacophores. The combination of an amino group and an alcohol moiety allows for diverse chemical modifications, enabling medicinal chemists to explore novel derivatives with tailored biological activities. For instance, the amino group can be acylated or alkylated to introduce additional functionality, while the hydroxyl group can be esterified or oxidized to generate different chemical entities.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their suitability in drug discovery programs. Molecular modeling studies suggest that 2-amino-2-cycloheptylethan-1-ol may exhibit interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. These virtual experiments have guided experimental efforts by prioritizing promising analogs for synthesis and biological evaluation.

The synthesis of 2-amino-2-cycloheptylethan-1-ol presents an interesting challenge due to the need to construct the cycloheptyl ring while maintaining the correct substitution pattern. Traditional synthetic routes may involve cyclization reactions followed by functional group manipulations to achieve the desired configuration. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to access complex structures with greater efficiency and selectivity.

In addition to its synthetic appeal, 2-amino-2-cycloheptylethan-1-ol has garnered attention for its potential role in developing novel therapeutic agents. Preliminary pharmacological studies have indicated that derivatives of this compound may possess inhibitory activity against certain enzymes or receptors. For example, modifications aimed at enhancing binding affinity could lead to the discovery of potent drugs with improved efficacy and reduced side effects compared to existing treatments.

The versatility of 2-amino-2-cycloheptylethan-1-ol as a scaffold is further highlighted by its capacity to serve as a precursor for multiple drug candidates. By systematically varying substituents on the cycloheptyl ring or the ethanol chain, researchers can generate libraries of compounds for high-throughput screening. This approach has been successfully employed in academic and industrial settings to identify lead compounds with therapeutic potential.

The development of new drugs often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 2-amino-2-cycloheptylethan-1-ol exemplifies this synergy, as it bridges fundamental chemical research with applied medicinal chemistry. By understanding the structure-property relationships inherent in this compound, scientists can design molecules that meet stringent criteria for pharmaceutical use.

Looking ahead, continued investigation into 2-amino-2-cycloheptylethan-1-ol and its derivatives holds promise for uncovering novel therapeutic strategies. As computational tools become more sophisticated and synthetic techniques evolve, the accessibility of complex molecules like this one will increase exponentially. This progress will undoubtedly accelerate the discovery pipeline for new medicines that address unmet clinical needs.